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Compound of Interest

Compound Name:
3-(3,5-Dimethyl-1H-pyrazol-1-

yl)-3-oxopropanenitrile

Cat. No.: B1581281 Get Quote

To a chemist, a molecular formula like C8H9N3O is not a single entity but a gateway to a vast

landscape of chemical possibilities. It defines a precise combination of atoms—eight carbons,

nine hydrogens, three nitrogens, and one oxygen—but reveals nothing about their

arrangement. The varied ways these atoms can be connected and oriented in three-

dimensional space give rise to numerous isomers: distinct compounds that share the same

formula but possess unique structural, physical, and chemical properties.

For researchers in drug development, this isomeric diversity is of paramount importance. A

subtle shift in atomic connectivity or spatial arrangement can transform a potent therapeutic

agent into an inert substance or, in some cases, a toxic one.[1][2] The biological activity of a

molecule is intrinsically linked to its three-dimensional shape, which dictates how it interacts

with specific biological targets like enzymes and receptors.[2]

This guide provides an in-depth technical examination of the molecular formula C8H9N3O.

Rather than superficially cataloging all theoretical structures, we will explore the core principles

of isomerism, stability, and chemical properties through a detailed analysis of a key,

representative isomer: Benzaldehyde Semicarbazone. This compound serves as an ideal case

study to illustrate the critical interplay between structure and function that governs the potential

of any C8H9N3O isomer as a candidate for scientific and pharmaceutical exploration.

PART 1: The Isomeric Landscape of C8H9N3O
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Isomers are broadly classified into two main categories: constitutional isomers and

stereoisomers. The C8H9N3O formula allows for significant diversity in both classes.

Constitutional Isomers have the same molecular formula but different atomic connectivity.

For C8H9N3O, this could include vastly different molecular scaffolds, such as:

Semicarbazones: Like our primary example, formed from an aromatic aldehyde.

Phenylureas: Containing a urea core flanked by phenyl and other groups. These are

known scaffolds for herbicides and kinase inhibitors in cancer therapy.[3][4]

Aminonicotinamides: Derivatives of pyridine, a common motif in pharmaceuticals. 6-

Aminonicotinamide, for example, is a known inhibitor of 6-phosphogluconate

dehydrogenase.[5][6]

Triazole or Oxadiazole Derivatives: Five-membered heterocyclic rings containing nitrogen

and oxygen, which are prevalent in medicinal chemistry.

Stereoisomers have the same connectivity but differ in the spatial arrangement of their

atoms. Benzaldehyde semicarbazone, for instance, can exist as (E) and (Z) geometric

isomers due to the restricted rotation around the C=N double bond, with the (E) isomer being

the more stable and common form.[7] Other, more complex C8H9N3O isomers could contain

chiral centers, leading to enantiomers (non-superimposable mirror images) that could have

dramatically different biological effects.[2]
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Caption: Classification of isomers for the molecular formula C8H9N3O.

PART 2: In-Depth Analysis of a Core Isomer:
Benzaldehyde Semicarbazone
2.1. Overview and Significance

Benzaldehyde semicarbazone (IUPAC name: [(E)-benzylideneamino]urea) is a crystalline solid

formed by the condensation of benzaldehyde with semicarbazide.[8] It belongs to the

semicarbazone class of compounds, which are noted for their diverse biological activities,

including antimicrobial, anticonvulsant, analgesic, and anticancer properties.[9][10]

Semicarbazones are potent intermediates for the synthesis of various bioactive and

pharmaceutical compounds.[11] Their biological efficacy is often attributed to their ability to act

as chelating ligands, forming stable complexes with metal ions that are crucial for the function

of many enzymes.[12][13]
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2.2. Physicochemical Properties

The fundamental properties of Benzaldehyde Semicarbazone are summarized below. These

characteristics are crucial for predicting its behavior in both chemical reactions and biological

systems.

Property Value Source(s)

Molecular Formula C8H9N3O [7][14][15]

Molecular Weight 163.18 g/mol [7][16]

Appearance White crystalline powder/solid [8]

Melting Point 213.5 - 217.5 °C [14][16]

Solubility

Moderately soluble in polar

solvents (ethanol, water); less

soluble in non-polar solvents.

[8]

IUPAC Name [(E)-benzylideneamino]urea [7]

CAS Number 1574-10-3 [7][16]

SMILES
C1=CC=C(C=C1)/C=N/NC(=O

)N
[7]

InChI Key
AKGUXECGGCUDCV-

UXBLZVDNSA-N
[7][16]

2.3. Synthesis and Characterization

The synthesis of semicarbazones is a cornerstone reaction in organic chemistry, typically

involving the condensation of a carbonyl compound (an aldehyde or ketone) with

semicarbazide.

Experimental Protocol: Synthesis of Benzaldehyde Semicarbazone

This protocol describes the classical laboratory synthesis.

Materials:
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Semicarbazide Hydrochloride (NH2NHCONH2·HCl)

Sodium Acetate (CH3COONa)

Benzaldehyde (C6H5CHO)

Ethanol (95%)

Distilled Water

Procedure:

Preparation of Semicarbazide Free Base (in situ):

In a 100 mL round-bottom flask, dissolve 1.0 g of semicarbazide hydrochloride and 1.5 g

of sodium acetate in 10 mL of distilled water.

Causality: Semicarbazide is often stored as its more stable hydrochloride salt. Sodium

acetate, the salt of a weak acid, acts as a base to neutralize the HCl and generate the free

semicarbazide nucleophile in situ. The resulting acetic acid provides mild acidic catalysis

for the subsequent condensation step.[17]

Addition of Aldehyde:

To the solution from Step 1, add a solution of 1.0 mL of benzaldehyde dissolved in 8 mL of

ethanol. The ethanol is used to ensure all reactants remain in a single phase.

Reaction:

Stopper the flask, shake vigorously, and allow it to stand at room temperature. The product

often begins to precipitate within minutes.

For less reactive carbonyls, gentle warming or reflux may be required.[18]

Isolation and Purification:

Cool the reaction mixture in an ice bath to maximize precipitation.
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Collect the white crystalline product by suction filtration using a Hirsch or Büchner funnel.

[19]

Wash the crystals with a small amount of cold water to remove any unreacted starting

materials and salts.[17]

Recrystallize the crude product from ethanol or an ethanol-water mixture to obtain the

pure Benzaldehyde Semicarbazone.

Characterization:

Dry the purified product and determine its melting point. A sharp melting point close to the

literature value (214-217°C) indicates high purity.[17]

Confirm the structure using spectroscopic methods such as FTIR (to identify C=O, N-H,

and C=N stretches) and NMR spectroscopy.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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